Methyl 2-(2-ethoxy-2-oxoethoxy)-5-fluorobenzoate

• IUPAC Name: methyl 2-(2-ethoxy-2-oxoethoxy)-5-fluorobenzoate
• InChI: InChI=1S/C12H13FO5/c1-3-17-11(14)7-18-10-5-4-8(13)6-9(10)12(15)16-2/h4-6H,3,7H2,1-2H3
• InChI Key: GSSFXCNSCJXCFR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=C(C=C(C=C1)F)C(=O)OC
• Molecular Formula: C12H13FO5
• DSSTOX Substance ID: DTXSID60823752
• Molecular Weight: 256.23 g/mol
• CAS RN: 796851-83-7

Description

Methyl 2-(2-ethoxy-2-oxoethoxy)-5-fluorobenzoate (MEOF) is an organic compound that is widely used in various scientific research applications. It is a fluorinated benzoate ester, and it is a useful reagent for organic synthesis. MEOF has a wide range of applications in chemical and biological research, including in the synthesis of drugs, the study of biochemical processes, and the development of new drugs.

Scientific Research Applications

1. Alzheimer's Disease Research

Methyl 2-(2-ethoxy-2-oxoethoxy)-5-fluorobenzoate has been utilized in Alzheimer's disease research. Specifically, derivatives of this compound, such as radiofluoro-pegylated phenylbenzoxazole derivatives, have been synthesized and evaluated as probes for imaging cerebral β-amyloid (Aβ) plaques in living brain tissue using Positron Emission Tomography (PET) (Cui et al., 2012).

2. Synthesis of Benzoxazines

The compound has also been involved in the synthesis of benzoxazines. For instance, a reaction involving methyl 2-chloro-5-ethoxycarbonylamino-4-fluorobenzoate led to the unexpected production of 4H-1,4-benzoxazine, showcasing the compound's utility in organic synthesis and the development of benzoxazine compounds (Kudo, Furuta, & Sato, 1996).

3. Development of Radiotracers

The compound has contributed to the development of radiotracers for PET imaging. This application includes the synthesis of fluorine-18 labeled 1-[2-[18F]fluoro-1-(hydroxymethyl)ethoxy]-methyl-2-nitroimidazole ([18F]FENI), a potential agent for imaging hypoxic tissues by PET, which is crucial for identifying and assessing various pathological conditions including cancer (Wada, Iwata, Ido, & Takai, 2000).

4. Antioxidant and Thermodynamic Properties

Research has also focused on the compound's antioxidant activity, spectroscopic, electronic, and thermodynamic properties. For example, a study examined these properties in a derivative of the compound, which involved assessing its potential for use in various applications including potentially in biomedical fields (Medetalibeyoglu, 2021).

5. Application in Liquid Crystal Technology

Another application of this compound is in the synthesis of chiral benzoates and fluorobenzoates used in liquid crystal technology. This application demonstrates the compound's relevance in materials science, particularly in the development of materials with specific optical properties (Milewska et al., 2015).